6-Chloro-N-(4-chloro-3-iodo-phenyl)-nicotinamide

• Molecular Formula: C12H7Cl2IN2O
• Molecular Weight: 393.00 g/mol
• IUPAC Name: 6-chloro-N-(4-chloro-3-iodophenyl)pyridine-3-carboxamide
• InChI: InChI=1S/C12H7Cl2IN2O/c13-9-3-2-8(5-10(9)15)17-12(18)7-1-4-11(14)16-6-7/h1-6H,(H,17,18)
• InChI Key: XHMJDODUPRFANQ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C=C1NC(=O)C2=CN=C(C=C2)Cl)I)Cl

Description

6-Chloro-N-(4-chloro-3-iodo-phenyl)-nicotinamide is a useful research compound. Its molecular formula is C12H7Cl2IN2O and its molecular weight is 393.00 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

6-Chloro-N-(4-chloro-3-iodo-phenyl)-nicotinamide was prepared from 4-chloro-3-iodo aniline (perpared as described in WO03/062241) and 6-chloronicotinoyl chloride following a procedure similar to the one described in the synthesis of 6-chloro-N-(4-iodo-3-methyl-phenyl)-nicotinamide, above. The product was isolated after suspension in small volume of CH2Cl2 and filtration. HRMS m/z calcd for C12H7N2OCl2I [M+H]+: 392.9053. Found: 392.9054.